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Compound of Interest

Compound Name: 3-Nitrobenzyl alcohol

Cat. No.: B1208868

For Immediate Release

This technical guide provides a comprehensive overview of 3-Nitrobenzyl alcohol (3-NBA), a
versatile organic compound with significant applications in research and development,
particularly within the pharmaceutical and analytical sciences. This document details its
chemical and physical properties, provides an experimental protocol for its synthesis, and
explores its key applications, including its role as a matrix in mass spectrometry and as a
fundamental component of photolabile protecting groups.

Core Compound Identification

Identifier Value

Chemical Name (3-Nitrophenyl)methanol

CAS Number 619-25-0[1][2]

Molecular Formula C7H7NOs3[1][2]

Molecular Weight 153.14 g/mol [1][3][4]

Synonyms m-Nitrobenzyl alcohol, 3-NBA, NOBA[1][2][4][5]

Physicochemical Properties

A summary of the key physical and chemical properties of 3-Nitrobenzyl alcohol is presented
below. These properties are crucial for its handling, storage, and application in various
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experimental setups.

Property Value

Appearance Clear yellow to brown crystalline low-melting
solid or liquid[6][7]

Melting Point 26-32 °C[3][4]

Boiling Point 175-180 °C at 3 mmHg[3][4]

Density 1.29 g/mL at 20 °C[3][4]

Solubility Slightly soluble in water[6]

InChl Key CWNPOQFCIIFQDM-UHFFFAOYSA-N[8]

SMILES OCclccee(cl)--INVALID-LINK--=O[3]

Synthesis of 3-Nitrobenzyl Alcohol

3-Nitrobenzyl alcohol can be synthesized through various methods. A common and efficient
laboratory-scale synthesis involves the reduction of 3-nitrobenzaldehyde.

Experimental Protocol: Reduction of 3-
Nitrobenzaldehyde

This protocol details the synthesis of 3-Nitrobenzyl alcohol from 3-nitrobenzaldehyde using
sodium borohydride as the reducing agent.[1]

Materials:

3-nitrobenzaldehyde

Methanol (MeOH)

Sodium borohydride (NaBHa4)

Dichloromethane (CH2Clz2)
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Anhydrous sodium sulfate (Naz2S0a)
Brine (saturated NaCl solution)
Ice-water bath

Nitrogen (N2) atmosphere

Procedure:

Reaction Setup: Dissolve 3-nitrobenzaldehyde (1.0 equivalent) in methanol in a round-
bottom flask. Place the flask in an ice-water bath to cool the solution to 0°C under a nitrogen
atmosphere.

Addition of Reducing Agent: Slowly add sodium borohydride (0.5 equivalents) to the cooled
solution.

Reaction: Remove the ice bath and allow the reaction mixture to stir at room temperature for
1 hour.

Quenching: Re-cool the reaction mixture to 0°C and quench the reaction by the slow addition
of ice-water.

Solvent Removal: Remove the methanol from the mixture under reduced pressure.
Extraction: Extract the aqueous residue with dichloromethane (3-5 times).

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer
over anhydrous sodium sulfate.

Concentration: Concentrate the solution under reduced pressure to yield 3-Nitrobenzyl
alcohol. The product is often obtained as a liquid and can be used in subsequent steps
without further purification.[1]
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Synthesis of 3-Nitrobenzyl Alcohol
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Synthesis workflow for 3-Nitrobenzyl alcohol.

Key Applications in Research and Drug
Development

3-Nitrobenzyl alcohol's unique properties make it a valuable tool in several scientific domains.
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Mass Spectrometry Matrix

3-Nitrobenzyl alcohol is widely used as a liquid matrix in desorption mass spectrometry
techniques.[5] It is particularly effective for:

o Fast Atom Bombardment (FAB-MS): 3-NBA serves as an excellent matrix for a wide range of
compounds.[9][10]

o Matrix-Assisted Laser Desorption/lonization (MALDI-MS): It is used as a matrix for the
analysis of synthetic polymers and proteins.[6][11]

o Electrospray lonization (ESI-MS): Doping low surface tension solvents with 3-NBA can
enhance the charging of analytes, including noncovalent complexes.[5][12]

Photolabile Protecting Groups in Organic Synthesis

Nitrobenzyl-based compounds are a cornerstone in the development of photolabile protecting
groups (PPGs), also known as "caging" groups.[7][8] These groups allow for the temporary
masking of a functional group in a molecule. The protecting group can be removed with high
spatial and temporal precision by irradiation with light, typically in the UV range.[7]

This "uncaging" process does not require chemical reagents, making it a clean and controllable
method.[7] Nitrobenzyl-based PPGs are used to protect a variety of functional groups, including
carboxylates, phosphates, amines, and alcohols.[13] This technology is particularly valuable in:

o Drug Delivery: Caged compounds can be designed to release a therapeutic agent at a
specific site in the body upon light activation.

o Cell Biology: The controlled release of signaling molecules, such as neurotransmitters or
secondary messengers, allows for the precise study of cellular processes.[8]
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Mechanism of a Nitrobenzyl Photolabile Protecting Group
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General mechanism of photocleavage for a nitrobenzyl-based protecting group.

Intermediate in Chemical Synthesis

3-Nitrobenzyl alcohol and its derivatives are important intermediates in organic synthesis. For
instance, the related p-nitrobenzyl alcohol is a precursor for p-aminobenzyl alcohol, which is an
intermediate in the synthesis of antitumor drugs.[14] The nitro group can be readily reduced to
an amine, which can then be further functionalized, making nitrobenzyl alcohols versatile
building blocks in the synthesis of complex molecules.

In summary, 3-Nitrobenzyl alcohol is a compound of significant interest to researchers and
drug development professionals due to its utility in advanced analytical techniques and its
foundational role in the development of light-sensitive materials and controlled-release
systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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